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Compound of Interest

Compound Name: Avobenzone-13C-d3

Cat. No.: B10821986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the molecular weight of the isotopically labeled

compound Avobenzone-13C-d3. This information is critical for a variety of research

applications, including its use as an internal standard in pharmacokinetic studies and mass

spectrometry-based quantitative analyses.

Molecular Composition and Weight
Avobenzone-13C-d3 is a stable, isotopically labeled form of Avobenzone, a common UVA filter

in sunscreens. The labeling involves the substitution of one carbon atom with its heavier

isotope, carbon-13 (¹³C), and three hydrogen atoms with deuterium (D), the heavy isotope of

hydrogen. This isotopic enrichment is crucial for its application as an internal standard, allowing

for its differentiation from the unlabeled endogenous or administered compound.

The molecular formula for Avobenzone-13C-d3 is C₁₉[¹³C]H₁₉D₃O₃.[1][2][3][4] Its molecular

weight is 314.4 g/mol .[1]

Quantitative Data Summary
The table below summarizes the key quantitative data for Avobenzone-13C-d3.
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Parameter Value

Chemical Name
1-[4-(1,1-dimethylethyl)phenyl]-3-[4-(methoxy-

¹³C-d₃)phenyl]-1,3-propanedione

Molecular Formula C₁₉[¹³C]H₁₉D₃O₃

Molecular Weight 314.4 g/mol

Purity (deuterated forms) ≥99%

Experimental Protocols
The determination of the molecular weight of Avobenzone-13C-d3 is typically achieved

through mass spectrometry. A detailed experimental protocol for this determination is outlined

below.

Objective: To confirm the molecular weight of Avobenzone-13C-d3 using high-resolution mass

spectrometry (HRMS).

Materials:

Avobenzone-13C-d3 standard

High-performance liquid chromatography (HPLC) grade acetonitrile

HPLC grade water

Formic acid (for mass spectrometry)

High-resolution mass spectrometer (e.g., Orbitrap or TOF)

Procedure:

Sample Preparation: A stock solution of Avobenzone-13C-d3 is prepared by dissolving a

precisely weighed amount of the compound in acetonitrile to a final concentration of 1

mg/mL. A working solution of 1 µg/mL is then prepared by diluting the stock solution with a

50:50 mixture of acetonitrile and water containing 0.1% formic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b10821986?utm_src=pdf-body
https://www.benchchem.com/product/b10821986?utm_src=pdf-body
https://www.benchchem.com/product/b10821986?utm_src=pdf-body
https://www.benchchem.com/product/b10821986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry Analysis: The working solution is infused directly into the mass

spectrometer or injected via an HPLC system. The mass spectrometer is operated in positive

ion mode, and the full scan mass spectrum is acquired over a mass-to-charge (m/z) range

that includes the expected molecular ion.

Data Analysis: The acquired mass spectrum is analyzed to identify the peak corresponding

to the protonated molecule, [M+H]⁺. The accurate mass of this ion is measured, and the

molecular weight is calculated by subtracting the mass of a proton. The isotopic pattern is

also examined to confirm the presence of the ¹³C and deuterium labels.

Diagrams
The following diagrams illustrate the logical workflow for determining the molecular weight of

Avobenzone-13C-d3.
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Diagram 1: Workflow for Molecular Weight Determination of Avobenzone-13C-d3
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Caption: Workflow for Molecular Weight Determination.
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Diagram 2: Logical Relationship of Avobenzone-13C-d3 Components
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Caption: Constituent Elements and Isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. theclinivex.com [theclinivex.com]

2. caymanchem.com [caymanchem.com]

3. Avobenzone-13C-d3 - Cayman Chemical [bioscience.co.uk]

4. Avobenzone-13C-d3 - Cayman Chemical [bioscience.co.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Weight of
Avobenzone-13C-d3]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10821986?utm_src=pdf-body-img
https://www.benchchem.com/product/b10821986?utm_src=pdf-custom-synthesis
https://theclinivex.com/avobenzone-13c-d3.html
https://www.caymanchem.com/product/33367/avobenzone-13c-d3
https://www.bioscience.co.uk/product~1049291
https://www.bioscience.co.uk/product~1048785
https://www.benchchem.com/product/b10821986#what-is-the-molecular-weight-of-avobenzone-13c-d3
https://www.benchchem.com/product/b10821986#what-is-the-molecular-weight-of-avobenzone-13c-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b10821986#what-is-the-molecular-weight-of-
avobenzone-13c-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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